Cas no 899730-90-6 (N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide)

• Product Name: N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide
• CAS No: 899730-90-6
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5485808
• Update Time: 2025-05-22

N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-4-propan-2-yloxybenzamide
• N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C18H25NO4/c1-13(2)22-15-7-5-14(6-8-15)17(20)19-11-16-12-21-18(23-16)9-3-4-10-18/h5-8,13,16H,3-4,9-12H2,1-2H3,(H,19,20)
• InChI Key： QSUMBICCXYMTOQ-UHFFFAOYSA-N
• SMILES： C(NCC1COC2(CCCC2)O1)(=O)C1=CC=C(OC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({1,4-dioxaspiro4.4nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide

N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide: A Comprehensive Overview

The compound N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide, identified by the CAS number 899730-90-6, is a complex organic molecule with a unique structure and potential applications in various fields. This compound has garnered attention due to its intricate molecular architecture and promising properties, particularly in the realms of pharmacology and materials science.

Recent studies have highlighted the significance of this compound in drug discovery efforts, where its structural features provide a foundation for exploring novel therapeutic agents. The molecule's spirocyclic framework, characterized by the 1,4-dioxaspiro[4.4]nonane moiety, contributes to its stability and bioavailability. This structural element is particularly advantageous in designing drugs with enhanced pharmacokinetic profiles.

The benzamide group in the molecule plays a crucial role in modulating its chemical reactivity and biological activity. Research has demonstrated that this functional group can interact with specific protein targets, making it a valuable component in the development of enzyme inhibitors and receptor agonists/antagonists.

In terms of synthesis, the compound can be prepared through a multi-step process involving advanced organic chemistry techniques such as ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the molecule's stereochemistry and functional groups, ensuring high purity and consistency in the final product.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior under various conditions, including its solubility, stability, and interaction with biological systems. These insights are critical for optimizing its use in pharmaceutical formulations and other applications.

The compound's versatility extends beyond pharmacology into materials science, where its unique properties make it a candidate for use in advanced polymers and nanomaterials. Its ability to form stable complexes with other molecules could pave the way for innovative applications in drug delivery systems and sensors.

In conclusion, N-({1,4-Dioxaspiro[4.4]nonan-2-yl}methyl)-4-(propan-2-yloxy)benzamide represents a promising compound with a wealth of potential applications across multiple disciplines. As research continues to uncover its full potential, this molecule is poised to make significant contributions to both scientific advancement and industrial innovation.